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Compound of Interest

Compound Name: Mandyphos SL-M003-2

Cat. No.: B12322183 Get Quote

In-Depth Technical Guide: Mandyphos SL-M003-
2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Mandyphos SL-M003-2, a chiral ferrocenyl phosphine ligand. The information is

intended to support researchers and professionals in the fields of chemistry and drug

development in leveraging this ligand for asymmetric catalysis.

Core Properties
Mandyphos SL-M003-2 is a specialized chiral phosphine ligand widely utilized in asymmetric

catalysis to facilitate the synthesis of chiral molecules with high enantioselectivity.[1] Its robust

structure and specific stereochemical arrangement make it an effective ligand for a variety of

metal-catalyzed reactions.

Physical Properties
Mandyphos SL-M003-2 is typically supplied as a solid. While specific quantitative data such as

melting point and detailed solubility parameters are not consistently published and may vary by

batch, general characteristics are summarized below. For precise, lot-specific data, referring to

the Certificate of Analysis from the supplier is recommended.[1]
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Property Value Source

Appearance Light yellow to yellow solid [2]

Storage
4°C, protect from light, stored

under nitrogen
[2]

Chemical Properties
The chemical identity and key identifiers of Mandyphos SL-M003-2 are detailed in the table

below.

Property Value Source

Chemical Name

(RP,R′P)-1,1'-Bis{bis[3,5-

bis(trifluoromethyl)phenyl]phos

phino}-2,2'-bis[(S)-α-

(dimethylamino)benzyl]ferroce

ne

[1]

CAS Number 849925-10-6 [1]

Molecular Formula C60H42F24FeN2P2 [1]

Molecular Weight 1364.74 g/mol [1]

Purity ≥97% [1][3]

Enantiomeric Purity Typically ≥99% ee [4][5]

Chemical Reactivity and Applications
Mandyphos SL-M003-2 is a versatile ligand known for its application in asymmetric catalysis,

particularly in reactions involving transition metals such as rhodium and palladium.[6][7] Its

primary role is to create a chiral environment around the metal center, thereby directing the

stereochemical outcome of the reaction.

Asymmetric Hydrogenation
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While specific protocols for Mandyphos SL-M003-2 are not readily available in the public

domain, the broader class of Mandyphos ligands is known to be effective in rhodium-catalyzed

asymmetric hydrogenation of various unsaturated substrates. These reactions are crucial for

the synthesis of enantiomerically pure alcohols, amines, and other functionalized molecules.

A general experimental workflow for such a reaction is outlined below. Please note that optimal

conditions (catalyst loading, solvent, temperature, and pressure) are substrate-dependent and

require empirical determination.

Caption: Generalized workflow for asymmetric hydrogenation using a Rh-Mandyphos catalyst.

Palladium-Catalyzed Cross-Coupling Reactions
Mandyphos ligands have also demonstrated utility in palladium-catalyzed cross-coupling

reactions, such as conjunctive cross-coupling.[6] These reactions are powerful tools for the

formation of carbon-carbon bonds. A notable challenge in these reactions can be the inhibition

of the palladium catalyst by halide ions, which may necessitate the use of halide-scavenging

additives.[6]

The logical relationship for setting up a palladium-catalyzed cross-coupling reaction is depicted

below.

Caption: Key components for a Pd-catalyzed conjunctive cross-coupling reaction.

Experimental Protocols
Detailed, validated experimental protocols for Mandyphos SL-M003-2 are proprietary to the

research and development entities that utilize them. The following represents a generalized

procedure for a palladium-catalyzed conjunctive cross-coupling, based on literature for similar

ligand systems.[6]

General Procedure for Palladium-Catalyzed Conjunctive Cross-Coupling:

Catalyst Pre-formation: In a glovebox, charge an oven-dried vial with the palladium precursor

(e.g., Pd2(dba)3, 0.01 equiv.) and Mandyphos SL-M003-2 (0.024 equiv.). Add anhydrous,

degassed solvent (e.g., THF) and stir at room temperature for 3 hours.

Reaction Setup: In a separate oven-dried reaction vessel, add the alkenylboron ate complex.
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Reaction Initiation: To the reaction vessel, add the pre-formed catalyst solution, followed by

the Grignard reagent and the electrophile. If necessary, a halide-scavenging additive is

included.

Reaction Monitoring: Stir the reaction at the desired temperature and monitor its progress by

a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

Work-up: Upon completion, quench the reaction with a suitable reagent (e.g., saturated

aqueous NH4Cl). Extract the product with an organic solvent, dry the organic layer, and

concentrate under reduced pressure.

Purification and Analysis: Purify the crude product by column chromatography. Characterize

the purified product and determine the enantiomeric excess using chiral HPLC.

Safety and Handling
As with all organometallic compounds and phosphine ligands, Mandyphos SL-M003-2 should

be handled with care in a well-ventilated fume hood. Appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat, should be worn. It is advisable to

consult the Safety Data Sheet (SDS) provided by the supplier for detailed safety and handling

information.

Synthesis
The synthesis of Mandyphos ligands is a multi-step process that is typically performed by

specialized chemical manufacturers. While a detailed, step-by-step protocol for the industrial

synthesis of SL-M003-2 is not publicly available, the general approach involves the

stereoselective construction of the chiral ferrocene backbone followed by the introduction of the

phosphine moieties.

A simplified logical flow for the synthesis of a Mandyphos-type ligand is presented below.

Caption: Conceptual synthesis pathway for a Mandyphos-type ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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